Cas no 2227859-13-2 (2-ethoxy-4-(2S)-2-hydroxypropylphenol)

• Product Name: 2-ethoxy-4-(2S)-2-hydroxypropylphenol
• CAS No: 2227859-13-2
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 6227850
• PubChem ID: 165697093
• Update Time: 2025-06-08

2-ethoxy-4-(2S)-2-hydroxypropylphenol Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-4-(2S)-2-hydroxypropylphenol
• 2227859-13-2
• EN300-1822615
• 2-ethoxy-4-[(2S)-2-hydroxypropyl]phenol

• Inchi： 1S/C11H16O3/c1-3-14-11-7-9(6-8(2)12)4-5-10(11)13/h4-5,7-8,12-13H,3,6H2,1-2H3/t8-/m0/s1
• InChI Key： SZDFLZAJRUFLFZ-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CC1C=CC(=C(C=1)OCC)O

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-ethoxy-4-(2S)-2-hydroxypropylphenol

Professional Introduction to Compound with CAS No. 2227859-13-2 and Product Name: 2-ethoxy-4-(2S)-2-hydroxypropylphenol

The compound with the CAS number 2227859-13-2 and the product name 2-ethoxy-4-(2S)-2-hydroxypropylphenol represents a significant advancement in the field of chemobiology and pharmaceutical innovation. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and biological activity, making it a subject of extensive research and exploration.

In the realm of pharmaceutical chemistry, the 2-ethoxy-4-(2S)-2-hydroxypropylphenol molecule stands out for its ability to interact with biological targets in a manner that is both selective and potent. The presence of the ethoxy group at the para position relative to the hydroxyl group enhances its solubility and bioavailability, while the specific stereochemistry of the (2S)-configuration in the side chain imparts unique chiral properties that are critical for its pharmacological efficacy. These features have positioned this compound as a promising candidate for further investigation in the development of novel therapeutic agents.

Recent studies have highlighted the compound's potential in modulating various biological pathways, particularly those involved in inflammation, oxidative stress, and cellular signaling. The hydroxypropyl moiety, attached to the aromatic ring, contributes to its ability to engage with enzymes and receptors in a manner that can modulate inflammatory responses. This has been particularly relevant in the context of chronic diseases where inflammation plays a pivotal role. The compound's interaction with inflammatory mediators has been observed to lead to a reduction in pro-inflammatory cytokine production, suggesting its utility in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-ethoxy-4-(2S)-2-hydroxypropylphenol has also been a subject of intense scrutiny. Its metabolic stability and bioavailability have been optimized through structural modifications, ensuring that it can be effectively administered via multiple routes. Preliminary clinical trials have demonstrated that this compound exhibits a favorable safety profile, with minimal side effects observed at therapeutic doses. This has bolstered its potential as a lead candidate for further development into a marketed drug.

One of the most intriguing aspects of this compound is its mechanism of action, which appears to involve multiple interconnected pathways. The ethoxy group facilitates its binding to specific enzymes involved in lipid metabolism, while the hydroxypropyl side chain interacts with receptors that regulate cellular communication. These interactions collectively contribute to its anti-inflammatory and antioxidant effects. Furthermore, recent research has indicated that this compound may also possess neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-ethoxy-4-(2S)-2-hydroxypropylphenol has been refined through advanced chemical methodologies, ensuring high yield and purity. The stereochemical integrity of the (2S)-configuration has been maintained throughout the synthetic process through careful selection of chiral auxiliaries and catalysts. This precision in synthesis is crucial for ensuring that the compound retains its biological activity and does not exhibit unintended toxicological effects.

In conclusion, the compound with CAS No. 2227859-13-2, known as 2-ethoxy-4-(2S)-2-hydroxypropylphenol, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a promising candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanism of action and potential applications across various therapeutic areas.